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Compound of Interest

Compound Name:
Dimethyl 2,5-

dibromohexanedioate

Cat. No.: B1295253 Get Quote

For researchers, scientists, and professionals engaged in drug development and organic

synthesis, a comprehensive understanding of the physical and chemical properties of key

intermediates is paramount. This technical guide provides an in-depth overview of Dimethyl
2,5-dibromohexanedioate, a crucial building block in the synthesis of various organic

molecules. This document outlines its core physical properties, details experimental protocols

for its synthesis, and presents a visual representation of the synthetic workflow.

Core Physical Properties
Dimethyl 2,5-dibromohexanedioate, also known by its synonym Dimethyl 2,5-

dibromoadipate, is a white to off-white solid at room temperature.[1][2] Its key physical

characteristics are summarized in the table below, providing a ready reference for laboratory

and developmental applications.
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Property Value Source

Molecular Formula C₈H₁₂Br₂O₄ [3][4][5]

Molar Mass 331.99 g/mol [3][4][5]

Melting Point 75-76 °C [3][4]

Boiling Point 182 °C at 10 Torr [2][3]

Density Approximately 1.7 g/cm³ [4]

Appearance
White to off-white solid/powder

or crystals
[1][2]

CAS Number 868-72-4 [3][4]

Experimental Protocols: Synthesis of Dimethyl 2,5-
dibromohexanedioate
A common method for the synthesis of Dimethyl 2,5-dibromohexanedioate involves the

reaction of adipic acid with thionyl chloride followed by bromination. The following protocol is a

detailed representation of this synthetic procedure.

Materials:

Adipic acid

Thionyl chloride

Bromine

Methanol

Three-necked, round-bottomed flask

Reflux condenser

Constant-pressure dropping funnel
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Ice bath

Filtration apparatus

Procedure:

In a three-necked, round-bottomed flask equipped with a reflux condenser and a constant-

pressure dropping funnel, slowly add thionyl chloride to adipic acid.

Heat the reaction mixture to 80 °C and maintain for approximately 2 hours, or until the

evolution of gas ceases.

If solid adipic acid remains, continue the dropwise addition of thionyl chloride and maintain

the temperature until the reaction is complete.

Cool the reaction mixture in an ice bath.

Slowly add bromine dropwise to the cooled mixture. The formation of a white precipitate

should be observed.

Collect the white precipitate by filtration.

Purify the crude product by recrystallization from methanol to yield the final white, powdery

product.

Synthetic Workflow Diagram
The following diagram illustrates the logical flow of the synthesis of Dimethyl 2,5-
dibromohexanedioate from adipic acid.
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Caption: Synthesis workflow for Dimethyl 2,5-dibromohexanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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